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Compound of Interest

Compound Name: Triphenylphosphonium chloride

Cat. No.: B1243017 Get Quote

An In-depth Technical Guide to the Safety and Handling of Triphenylphosphonium Chloride
and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide provides a comprehensive overview of the safety and handling

precautions for triphenylphosphonium chloride and its derivatives. Due to the limited

availability of a specific Safety Data Sheet (SDS) for the parent compound,

triphenylphosphonium chloride, the information herein is synthesized from the SDSs of its

various substituted analogues, including but not limited to benzyltriphenylphosphonium
chloride, (methoxymethyl)triphenylphosphonium chloride, and allyltriphenylphosphonium
chloride. While the general safety principles are expected to be similar, specific quantitative

data may vary for the unsubstituted compound. Always consult the specific SDS for the

compound in use and adhere to your institution's safety protocols.

Hazard Identification and Classification
Triphenylphosphonium chloride and its derivatives are generally classified as hazardous

substances. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

The following table summarizes the common GHS hazard statements associated with

triphenylphosphonium chloride derivatives.
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Hazard Statement Description
Common Derivatives
Exhibiting this Hazard

H300/H301/H302
Fatal/Toxic/Harmful if

swallowed. [1][2][3][4]

Benzyl-, (Cyanomethyl)-,

(Methoxymethyl)-, (1-Butyl)-

H311 Toxic in contact with skin. [1] Benzyl-

H315
Causes skin irritation. [1][3][5]

[6]

Benzyl-, (1-Naphthylmethyl)-,

Allyl-, (1-Butyl)-,

(Cyanomethyl)-

H317
May cause an allergic skin

reaction.

Triphenylphosphine (related

compound)

H319
Causes serious eye irritation.

[1][3][5][6]

Benzyl-, (1-Naphthylmethyl)-,

Allyl-, (1-Butyl)-,

(Cyanomethyl)-

H330 Fatal if inhaled. [1] Benzyl-

H335
May cause respiratory

irritation. [1][3]
Benzyl-, (1-Butyl)-

H372

Causes damage to organs

through prolonged or repeated

exposure.

Triphenylphosphine (related

compound)

H411
Toxic to aquatic life with long

lasting effects. [1]
Benzyl-

Signal Word: Danger or Warning, depending on the specific compound and its concentration.

[1][3]

Physical and Chemical Properties
The following table summarizes general physical and chemical properties. Specific values can

vary significantly between derivatives.
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Property General Description

Appearance White to off-white crystalline powder or solid. [7]

Odor Odorless or no information available.

Solubility

Generally soluble in polar organic solvents like

methanol and acetone; less soluble in non-polar

solvents. [7]Some are soluble in water.

Stability
Generally stable under normal conditions. May

be moisture-sensitive or hygroscopic. [6][8]

Reactivity
Reacts vigorously with strong oxidizing agents.

[8]Incompatible with strong bases.

Handling and Storage Precautions
Proper handling and storage are crucial to minimize risk.

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood. [1][5][9]* Avoid

breathing dust, fumes, gas, mist, vapors, or spray. [1][9]* Avoid contact with skin, eyes, and

clothing. [1][5][9]* Wear appropriate personal protective equipment (PPE). [1][5]* Wash

hands thoroughly after handling. [1][5]* Do not eat, drink, or smoke when using this product.

[1]* Minimize dust generation and accumulation. [1] Storage:

Store in a tightly closed container. [1][5]* Store in a cool, dry, and well-ventilated place. [1][5]*

Keep away from incompatible materials such as strong oxidizing agents and bases. [8]*

Some derivatives are moisture-sensitive and should be stored under an inert atmosphere. [8]

Exposure Controls and Personal Protection
Engineering Controls:

Work in a well-ventilated area with local exhaust ventilation, such as a chemical fume hood.

[1]* Ensure eyewash stations and safety showers are readily accessible. [1][9] Personal

Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://cymitquimica.com/cas/1031-15-8/
https://cymitquimica.com/cas/1031-15-8/
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC376320050&productDescription=%284-METHOXYBENZYL%29TRIPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376320050&productDescription=%284-METHOXYBENZYL%29TRIPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/G478_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/N0700_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/03306.pdf
https://aksci.com/sds/G478_SDS.pdf
https://pim-resources.coleparmer.com/sds/03306.pdf
https://aksci.com/sds/G478_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/N0700_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/03306.pdf
https://aksci.com/sds/G478_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/N0700_EU_6N.pdf
https://aksci.com/sds/G478_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/N0700_EU_6N.pdf
https://aksci.com/sds/G478_SDS.pdf
https://aksci.com/sds/G478_SDS.pdf
https://aksci.com/sds/G478_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/N0700_EU_6N.pdf
https://aksci.com/sds/G478_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/N0700_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC376320050&productDescription=%284-METHOXYBENZYL%29TRIPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC376320050&productDescription=%284-METHOXYBENZYL%29TRIPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/G478_SDS.pdf
https://aksci.com/sds/G478_SDS.pdf
https://pim-resources.coleparmer.com/sds/03306.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Specification

Eye/Face Protection Chemical safety goggles or a face shield. [1][5]

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[5]

Protective clothing to prevent skin contact. [5][6]

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates is recommended if ventilation is

inadequate or for handling large quantities. [1][5]

First Aid Measures
In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. [1][9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. [1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. [1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. [1]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment. Avoid breathing dust and contact with the substance.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up or vacuum the spilled material and place it in a suitable,

labeled container for disposal. Avoid generating dust.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: May emit toxic fumes, including carbon oxides, phosphorus oxides, and

hydrogen chloride gas, under fire conditions.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological Information
Detailed toxicological data for triphenylphosphonium chloride is not readily available. The

information below is based on its derivatives and related compounds.

Metric Value Compound

Acute Oral Toxicity (LD50) 700 mg/kg (rat) [10] Triphenylphosphine

Acute Intravenous Toxicity

(LD50)
56 mg/kg (Mouse) [7]

(Cyanomethyl)triphenylphosph

onium Chloride

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of triphenylphosphonium
chloride are not publicly available. The data presented in Safety Data Sheets are typically

generated following standardized OECD (Organisation for Economic Co-operation and

Development) or equivalent guidelines for testing of chemicals. For example:

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425.
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Skin Irritation/Corrosion: OECD Test Guideline 404.

Eye Irritation/Corrosion: OECD Test Guideline 405.

Visualizations
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H301: Toxic if swallowed Use in a well-ventilated area
(Fume Hood)

Mitigated by

H315: Causes skin irritation

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Mitigated by

H319: Causes serious eye irritation Mitigated by

H335: May cause respiratory irritation Mitigated by

Provide immediate first aid

Practice good personal hygiene
(Wash hands after handling)

Contain and clean up spills

Use appropriate fire extinguishing media

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth (Do NOT induce vomiting)

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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